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Compound of Interest

Compound Name: (+/-)-J 113397
CAS No.: 217461-40-0
Cat. No.: B1145597
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selectivity profile of (+/-)-J
113397, a potent and selective antagonist of the Nociceptin/Orphanin FQ (N/OFQ) receptor,
also known as the opioid receptor-like 1 (ORL-1) or NOP receptor. This document details the
compound's binding affinities, functional activities, and the experimental methodologies used
for its characterization.

Core Compound Characteristics

(+/-)-J 113397 is the first non-peptidyl small molecule identified as a highly selective antagonist
for the NOP receptor.[1][2] Its discovery was a significant milestone in the study of the N/OFQ
system, providing a crucial pharmacological tool to investigate the physiological and
pathological roles of this receptor.[3] Chemically, it is known as 1-[(3R,4R)-1-cyclooctylmethyl-
3-hydroxymethyl-4-piperidyl]-3-ethyl-1,3-dihydro-2H-benzimidazol-2-one.[3]

Quantitative Selectivity Profile
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The selectivity of (+/-)-J 113397 is defined by its significantly higher affinity for the NOP
receptor compared to the classical opioid receptors (mu, delta, and kappa). This high selectivity
has been consistently demonstrated across various in vitro assays.

Table 1: Binding Affinity and Functional Activity of (+/-)-J 113397 at Opioid Receptors

Species/Sy

Receptor » Assay Type Parameter Value (nM) Reference
stem
Cloned Radioligand )
NOP (ORL-1) o Ki 1.8 [2]I3]
Human Binding
Radioligand
Human o IC50 2.3
Binding
] Radioligand )
Mouse Brain o Ki 1.1 [3]
Binding
_ [35S]GTPyYS
Mouse Brain o IC50 7.6 [4]
Binding

CHO-ORL1 [35S]GTPYS

o IC50 5.3 [2](3]
cells Binding
Radioligand )
Mu (u) Human o Ki >1000 [3]
Binding
Radioligand
Human o IC50 2200
Binding
Radioligand )
Kappa (k) Human o Ki 640 [3]
Binding
Radioligand
Human o IC50 1400
Binding
Radioligand )
Delta (d) Human o Ki >10,000 [3]
Binding
Radioligand
Human o IC50 >10,000
Binding
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Note: Ki (inhibition constant) and IC50 (half maximal inhibitory concentration) are measures of
binding affinity. Lower values indicate higher affinity.

Experimental Protocols

The characterization of (+/-)-J 113397's selectivity profile relies on well-established in vitro
pharmacological assays. The primary methods cited are radioligand competition binding
assays and [35S]GTPyS functional assays.

1. Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of an unlabeled compound, such as (+/-)-J
113397, by measuring its ability to displace a radiolabeled ligand from its receptor.

o Membrane Preparation: Cell membranes are prepared from cultured cells (e.g., Chinese
Hamster Ovary - CHO) stably expressing the receptor of interest (e.g., human NOP, mu,
delta, or kappa receptors) or from brain tissue.[3][5] The cells or tissue are homogenized in
an ice-cold buffer and centrifuged to isolate the cell membranes. The resulting pellet is
washed and resuspended in an appropriate assay buffer.[5]

o Assay Procedure: A constant concentration of a specific radioligand (e.qg., [125I]Tyr14-
nociceptin for the NOP receptor) is incubated with the membrane preparation in the
presence of varying concentrations of the unlabeled competitor compound ((+/-)-J 113397).

o Data Analysis: After incubation, the bound and free radioligand are separated by filtration.
The amount of radioactivity bound to the membranes is quantified. The IC50 value is
determined by non-linear regression analysis of the competition curve. The Ki value is then
calculated from the IC50 using the Cheng-Prusoff equation.

2. [35S]GTPyS Binding Assay

This functional assay measures the activation of G protein-coupled receptors (GPCRs). Agonist
binding to a Gi/o-coupled receptor, like the NOP receptor, stimulates the binding of
[35S]GTPYS, a non-hydrolyzable GTP analog, to the Ga subunit. Antagonists block this
agonist-stimulated binding.
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e Assay Components: The assay mixture contains cell membranes expressing the receptor of
interest, the agonist (e.g., N/OFQ), varying concentrations of the antagonist ((+/-)-J 113397),
GDP, and [35S]GTPYS in an assay buffer.[3][4]

e Procedure: The reaction is initiated by the addition of the membranes. Following incubation,
the reaction is terminated, and the bound [35S]GTPYS is separated from the free form by
rapid filtration.

o Data Interpretation: The amount of bound [35S]GTPyS is measured by liquid scintillation
counting. The ability of (+/-)-J 113397 to inhibit agonist-stimulated [35S]GTPyS binding is
used to determine its functional antagonist potency (IC50). Schild plot analysis can be used
to confirm competitive antagonism.[3][4]

Mechanism of Action and Signaling Pathway

(+/-)-J 113397 acts as a competitive antagonist at the NOP receptor.[3][4] This means it binds
to the same site as the endogenous ligand, N/OFQ, but does not activate the receptor. By
occupying the binding site, it blocks the actions of NJOFQ. The NOP receptor is a Gi/o-coupled
receptor.[6] Upon activation by an agonist, it initiates a signaling cascade that includes the
inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (CAMP) levels,
and the modulation of ion channels.[6][7]
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Caption: NOP receptor signaling pathway and the inhibitory action of (+/-)-J 113397.

Experimental Workflow for Selectivity Profiling
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The determination of a compound's selectivity profile follows a logical and systematic workflow,
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Caption: Workflow for determining the selectivity profile of (+/-)-J 113397.

Conclusion

The extensive in vitro characterization of (+/-)-J 113397 unequivocally demonstrates its status
as a potent and highly selective competitive antagonist of the NOP receptor. Its several
hundred-fold selectivity over classical opioid receptors makes it an invaluable tool for
elucidating the complex roles of the N/OFQ system in various physiological processes,
including pain, reward, and motor control.[1][8][9] For drug development professionals, the
well-defined selectivity profile of (+/-)-J 113397 serves as a benchmark for the design of new

therapeutic agents targeting the NOP receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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